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Compound of Interest

Compound Name: Piperidin-4-ylboronic acid

CAS No.: 120347-72-0

Cat. No.: B048331

Get Quote

In the landscape of modern drug discovery and fine chemical synthesis, the piperidine ring

stands out as a "privileged scaffold." Its three-dimensional structure and favorable

physicochemical properties have made it a cornerstone of medicinal chemistry, featuring

prominently in the structures of numerous blockbuster drugs.[1] The piperidine moiety is

integral to pharmaceuticals across various therapeutic areas, including CNS modulators,

antihistamines, and anti-cancer agents.[1] The development of efficient methods to incorporate

this vital heterocyclic system into complex molecular architectures is, therefore, a critical

objective for synthetic chemists.

This guide focuses on Piperidin-4-ylboronic acid and its derivatives, a class of reagents that

elegantly bridges the utility of the piperidine scaffold with the synthetic power of organoboron

chemistry. Boronic acids are renowned for their versatility, stability, and low toxicity, making

them indispensable reagents in modern organic synthesis, most notably in the Nobel Prize-

winning Suzuki-Miyaura cross-coupling reaction.[2][3] Piperidin-4-ylboronic acid serves as a

direct and efficient handle for introducing the C4-substituted piperidine unit, enabling

researchers to forge carbon-carbon bonds with exceptional precision and predictability.
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This document provides an in-depth analysis of the commercial landscape for Piperidin-4-
ylboronic acid, its key chemical properties, critical considerations for its use in synthesis, and

best practices for handling and quality control, tailored for researchers, scientists, and drug

development professionals.

Chemical Identity and Commercially Available
Forms
Piperidin-4-ylboronic acid is not typically sold as the simple, unprotected free acid due to

stability concerns. The basicity of the piperidine nitrogen can complicate reactions and storage.

Consequently, suppliers offer more stable and synthetically convenient derivatives. The most

common forms are the hydrochloride salt, which protects the nitrogen via protonation, and the

pinacol ester hydrochloride, where both the boronic acid and the amine are protected.

Derivative Chemical Name CAS Number
Molecular

Formula

Molecular

Weight ( g/mol )

Hydrochloride

Salt

Piperidin-4-

ylboronic acid

hydrochloride

2306405-20-7 C₅H₁₃BClNO₂ 165.43[4]

Pinacol Ester

HCl Salt

4-(4,4,5,5-

Tetramethyl-

1,3,2-

dioxaborolan-2-

yl)piperidine

hydrochloride

1218790-99-8
C₁₁H₂₂BNO₂ ·

HCl
247.57

Free Boronic

Acid

Piperidin-4-

ylboronic acid

91993-52-1;

120347-72-0
C₅H₁₂BNO₂ 128.97[5][6]

Commercial Availability and Key Suppliers
A variety of chemical suppliers provide Piperidin-4-ylboronic acid and its derivatives, catering

to needs ranging from small-scale academic research to large-scale process development.

Purity and available analytical data are critical factors when selecting a supplier.
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Supplier
Product Name/Form

Offered
Purity (Typical) Notes

Sigma-Aldrich (Merck)

Piperidine-4-boronic

acid pinacol ester

hydrochloride

95%

Solid form,

recommended storage

at 2-8°C.

Ambeed
Piperidin-4-ylboronic

acid hydrochloride
>95%

Provides

comprehensive

analytical data (NMR,

HPLC, LC-MS).[4]

Parchem
Piperidin-4-ylboronic

acid
Custom Purity

Specialty chemical

supplier.[5]

BLD Pharm

Pyridin-4-ylboronic

acid (related

precursor)

>97%

Offers a range of

organoboron

compounds.[7]

Boron Molecular Boronic acid esters Various

Specializes in boronic

acids and derivatives.

[8]

Physicochemical Properties, Stability, and Handling
Understanding the properties of Piperidin-4-ylboronic acid is crucial for its successful

application and storage.

Property Value Form

Appearance Solid Pinacol ester HCl

Melting Point 188-192 °C Pinacol ester HCl

Storage Temperature 2-8°C Pinacol ester HCl

Causality Behind Storage and Form
Stability of Boronic Acids: Free boronic acids have a propensity to undergo dehydration to

form cyclic anhydride trimers known as boroxines. This process is reversible but can
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complicate stoichiometry and reaction kinetics. Storing the compound in a dry, cool

environment minimizes this degradation pathway.

Role of the Pinacol Ester: The pinacol ester serves as a robust protecting group for the

boronic acid moiety. It prevents boroxine formation and can improve solubility in organic

solvents. The ester is generally stable to a wide range of reaction conditions and is readily

cleaved in situ during Suzuki-Miyaura coupling or under specific hydrolytic conditions if the

free boronic acid is required.

Importance of the Hydrochloride Salt: The piperidine nitrogen is a basic site. In its free base

form, it can interfere with catalytic cycles, particularly those involving palladium, by acting as

a ligand. The hydrochloride salt form effectively "protects" the nitrogen, rendering it non-

nucleophilic and non-coordinating. An external base must be added during the reaction to

neutralize the HCl and liberate the free piperidine if its reactivity is desired post-coupling, or

more commonly, to facilitate the Suzuki coupling mechanism itself.

Handling Recommendations
Given the hazard profile, proper handling is essential.

Personal Protective Equipment (PPE): Always wear safety glasses, chemical-resistant

gloves, and a lab coat.[9]

Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust.

[9]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids (beyond its salt

form).[10]

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
The primary utility of Piperidin-4-ylboronic acid derivatives is to serve as the organoboron

partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction forges a

new carbon-carbon bond between the piperidine ring (at the C4 position) and an sp²-hybridized

carbon of an aryl, heteroaryl, or vinyl halide/triflate.
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General Reaction Scheme
The reaction typically involves a palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂), a base

(e.g., K₂CO₃, Cs₂CO₃), and a suitable solvent (e.g., DME, Toluene, Dioxane, often with water).

The pinacol ester is cleaved under the basic aqueous conditions of the reaction to generate the

active boronate species.

Workflow for Suzuki-Miyaura Coupling
The following diagram illustrates the typical experimental workflow for using a Piperidin-4-
ylboronic acid derivative in a coupling reaction.
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Reaction Execution Workup & PurificationWeigh Reagents:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. experts.arizona.edu [experts.arizona.edu]

2. nbinno.com [nbinno.com]

3. mdpi.com [mdpi.com]

4. 2306405-20-7 | Piperidin-4-ylboronic acid hydrochloride | Organoborons | Ambeed.com
[ambeed.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b048331/docs?utm_src=pdf-body#introduction-the-convergence-of-privileged-scaffolds-and-versatile-reagents
https://www.benchchem.com/product/b048331/docs?utm_src=pdf-body#introduction-the-convergence-of-privileged-scaffolds-and-versatile-reagents
https://www.benchchem.com/product/b048331/docs?utm_src=pdf-body-img#introduction-the-convergence-of-privileged-scaffolds-and-versatile-reagents
https://www.benchchem.com/product/b048331?utm_src=pdf-custom-synthesis#bc-rfq
https://experts.arizona.edu/en/publications/piperidine-based-drug-discovery/
https://www.nbinno.com/article/pharmaceutical-intermediates/role-of-pyridazin-4-ylboronic-acid-cutting-edge-chemical-synthesis-mj
https://www.mdpi.com/1420-3049/25/18/4323
https://www.ambeed.com/products/2306405-20-7.html
https://www.ambeed.com/products/2306405-20-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048331?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. parchem.com [parchem.com]

6. PIPERIDINE-4-BORONIC ACID synthesis - chemicalbook [chemicalbook.com]

7. 1692-15-5|Pyridin-4-ylboronic acid|BLD Pharm [bldpharm.com]

8. boronmolecular.com [boronmolecular.com]

9. synquestlabs.com [synquestlabs.com]

10. pdf.benchchem.com [pdf.benchchem.com]

To cite this document: BenchChem. [Introduction: The Convergence of Privileged Scaffolds
and Versatile Reagents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048331/docs#introduction-the-convergence-of-
privileged-scaffolds-and-versatile-reagents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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